2-(6-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide

• IUPAC Name: 2-[6-[(4-chlorophenyl)methylsulfanyl]-3-oxo-[1,2,4]triazolo[4,3-b]pyridazin-2-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C23H22ClN5O2S/c1-15(2)17-5-9-19(10-6-17)25-21(30)13-28-23(31)29-20(26-28)11-12-22(27-29)32-14-16-3-7-18(24)8-4-16/h3-12,15H,13-14H2,1-2H3,(H,25,30)
• InChI Key: ZCNLMCVYSKXJDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=O)N3C(=N2)C=CC(=N3)SCC4=CC=C(C=C4)Cl
• Molecular Formula: C23H22ClN5O2S
• Molecular Weight: 468.0 g/mol
• CAS No.: 1040642-91-8

Description

This compound belongs to the [1,2,4]triazolo[4,3-b]pyridazin class of heterocyclic molecules, characterized by a fused triazole-pyridazine core. Its structure features a 4-chlorophenylmethyl sulfanyl group at position 6 and an N-[4-(propan-2-yl)phenyl]acetamide moiety at position 2 (Figure 1). Such derivatives are often explored for pharmacological applications due to their structural versatility and ability to interact with biological targets like kinases or enzymes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide typically involves multiple steps. One common approach includes the following steps:

Formation of the triazolo ring: This can be achieved through the cyclization of appropriate precursors under controlled conditions.

Introduction of the sulfanyl group: This step involves the reaction of the triazolo ring with a chlorophenylmethyl sulfide under specific conditions to introduce the sulfanyl group.

Acetylation: The final step involves the acetylation of the intermediate compound to form the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2-(6-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenylmethyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce alcohols or amines.

Scientific Research Applications

2-(6-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 2-(6-{[(4-chlorophenyl)methyl]sulfanyl}-3-oxo-2H,3H-[1,2,4]triazolo[4,3-b]pyridazin-2-yl)-N-[4-(propan-2-yl)phenyl]acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering downstream signaling pathways. This can lead to various biological effects, such as inhibition of cell proliferation or modulation of immune responses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Variations

The triazolo[4,3-b]pyridazin core distinguishes this compound from analogs with quinazolinone (e.g., ) or pyrazole (e.g., ) backbones. The pyridazine ring’s electron-deficient nature may enhance π-π stacking interactions compared to more electron-rich cores like pyrimidines .

Sulfanyl Substituent Modifications

• 4-Chlorophenylmethyl sulfanyl (target compound) : The chlorine atom improves metabolic stability and hydrophobic interactions relative to unsubstituted phenyl groups.
• 4-Fluorophenyl sulfanyl () : Fluorine’s electronegativity may enhance binding affinity to polar residues but reduce lipophilicity compared to chlorine .

Acetamide Substituent Variations

• 4-Isopropylphenyl (target compound) : The branched isopropyl group increases steric bulk, possibly improving selectivity for hydrophobic binding pockets.
• 4-Trifluoromethoxyphenyl () : The trifluoromethoxy group enhances electronegativity and metabolic resistance but may introduce steric clashes .
• 4-Sulfamoylphenyl () : Sulfonamide groups improve water solubility but may reduce membrane permeability .

Data Table: Key Structural and Functional Comparisons

Compound Name	Core Structure	Sulfanyl Substituent	Acetamide Substituent	Key Properties	References
Target Compound	Triazolo[4,3-b]pyridazin	4-Chlorophenylmethyl	4-Isopropylphenyl	High lipophilicity, metabolic stability
2-{[6-(4-Fluorophenyl)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}-N-[4-(trifluoromethoxy)phenyl]acetamide	Triazolo[4,3-b]pyridazin	4-Fluorophenyl	4-Trifluoromethoxyphenyl	Enhanced electronegativity
2-Cyano-2-[2-(4-methylphenyl)hydrazinylidene]-N-(4-sulfamoylphenyl)ethanamide	Cyanoacetanilide	N/A	4-Sulfamoylphenyl	High solubility, low permeability
N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[4-(methylsulfanyl)phenyl]acetamide	Pyrazolone	Methylsulfanyl	4-Methylsulfanylphenyl	Reduced steric hindrance
2-{[3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-(2-ethyl-6-methylphenyl)acetamide	Quinazolinone	4-Chlorophenyl	2-Ethyl-6-methylphenyl	Electron-deficient core